2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane

• CAS No.: 93805-53-9
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
• InChI: InChI=1S/C16H24N2O2/c1-12-6-7-13(9-16(12)18-11-20)8-14-4-2-3-5-15(14)17-10-19/h12-16H,2-9H2,1H3
• InChI Key: LULOWFWXTISEHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1N=C=O)CC2CCCCC2N=C=O

Description

Introduction to 2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane

Nomenclature and Structural Identification

IUPAC Name and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) designates this compound as 4-isocyanato-2-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane . This name reflects the positions of the isocyanate groups and substituents on the cyclohexane rings. Key synonyms include:

Identifier	Value
CAS Registry Number	94213-28-2
EINECS Number	303-731-6
Wikidata ID	Q82887211
Nikkaji Number	J382.510H

These identifiers facilitate cross-referencing across chemical databases and regulatory frameworks.

CAS Registry Number and Molecular Formula

The compound’s CAS Registry Number, 94213-28-2 , is universally recognized in chemical indexing systems. Its molecular formula, $$ \text{C}{16}\text{H}{24}\text{N}2\text{O}2 $$, corresponds to a molecular weight of 276.37 g/mol , as computed by PubChem’s algorithmic tools. Key computed properties include:

Property	Value
XLogP3-AA	5.7
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	4
Topological Polar Surface Area	58.9 Ų

These properties underscore its moderate hydrophobicity and potential for intermolecular interactions.

Stereochemical Configuration (Cis/Trans Isomerism)

The compound’s structure contains five undefined atom stereocenters , as identified by PubChem’s stereochemical analysis. This indeterminacy arises from the cyclohexane rings’ chair conformations, which allow for axial-equatorial isomerism. For instance, the methyl group at position 1 and the isocyanate group at position 4 may adopt cis or trans orientations relative to the cyclohexylmethyl substituent. Such stereochemical variability influences the compound’s spatial accessibility and reaction kinetics, particularly in polymerization processes.

Isocyanate Group Reactivity Differentiation

The two isocyanate groups exhibit distinct reactivity profiles due to their spatial and electronic environments:

Isocyanate Position	Steric Environment	Electronic Influence
Position 2	Adjacent to cyclohexylmethyl group	Moderate electrophilicity
Position 4	Near methyl group at position 1	Enhanced electrophilicity

The isocyanate at position 4 experiences greater steric hindrance from the methyl group, potentially slowing its reaction with bulkier nucleophiles. Conversely, the position 2 isocyanate, while less hindered, may exhibit reduced electrophilicity due to electron-donating effects from the cyclohexyl substituent. This differentiation is critical in applications requiring selective crosslinking or stepwise polymerization.

Structural and Reactivity Insights (Integration of Key Data)

The compound’s SMILES notation, CC1CCC(CC1CC2CCCCC2N=C=O)N=C=O , encapsulates its connectivity and functional group arrangement. Computational models predict a Topological Polar Surface Area of 58.9 Ų , indicative of moderate solubility in polar aprotic solvents. Its rotatable bond count of 4 suggests conformational flexibility, enabling adaptation to catalytic or polymeric matrices.

Chemical Reactions Analysis

EINECS 298-537-0 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced .

Scientific Research Applications

Applications Overview

The applications of this compound can be categorized into several key areas:

• Polyurethane Production
  • Used as a building block for polyurethane elastomers and foams.
  • Exhibits excellent mechanical properties, flexibility, and resistance to abrasion and hydrolysis.
• Coatings and Sealants
  • Employed in formulating high-performance coatings that provide durability and UV resistance.
  • Utilized in sealants for construction and automotive industries due to its adhesion properties.
• Adhesives
  • Acts as a reactive component in adhesives, enhancing bonding strength and durability.
  • Suitable for applications requiring high resistance to environmental factors.

Case Study 1: Polyurethane Foam Applications

In a study examining the use of isocyanates in spray polyurethane foam (SPF), it was found that 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane contributes to the formulation of SPF with enhanced thermal insulation properties. The study highlighted:

• Performance Metrics :
  • Thermal conductivity values significantly lower than traditional foams.
  • Improved mechanical strength under stress conditions.

Case Study 2: Coatings for Automotive Applications

A research project focused on automotive coatings demonstrated that incorporating this isocyanate compound resulted in:

• Enhanced Properties :
  • Increased resistance to scratches and chemical exposure.
  • Maintenance of gloss and color stability over extended periods.

While the applications are extensive, it is crucial to address the health implications associated with isocyanates. Research indicates that exposure can lead to respiratory issues, skin sensitization, and other health concerns. Proper handling protocols must be established to mitigate these risks during manufacturing and application processes .

Mechanism of Action

The mechanism of action of EINECS 298-537-0 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Characteristics

The table below compares key attributes of the target compound with analogous diisocyanates:

Compound Name (CAS)	Molecular Formula	Molecular Weight	LogP (Predicted)	Structure Type	Key Features
Target: 2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane (93805-53-9)	C₁₅H₂₂N₂O₂	262.35	~3.2	Bicyclic, aliphatic	Two isocyanates on cyclohexane rings; methyl group at position 1
1-Isocyanato-4-(isocyanatomethyl)-1-methylcyclohexane (93776-85-3)	C₁₀H₁₄N₂O₂	194.23	2.94	Monocyclic, aliphatic	Single cyclohexane ring with isocyanate and isocyanatomethyl groups
1-Isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane (91458-02-5)	C₁₅H₂₂N₂O₂	262.35	~3.1	Bicyclic, aliphatic	Isocyanates at para positions on the substituent cyclohexane ring
Hexamethylene diisocyanate (822-06-0)	C₈H₁₂N₂O₂	168.19	2.18	Linear, aliphatic	Straight-chain diisocyanate (OCN-(CH₂)₆-NCO)

Key Observations:

• Molecular Weight : The target compound and 91458-02-5 share identical molecular weights (262.35), reflecting their bicyclic frameworks. Linear hexamethylene diisocyanate (168.19) is significantly lighter .
• LogP : The target compound’s predicted LogP (~3.2) exceeds that of hexamethylene diisocyanate (2.18), indicating higher hydrophobicity due to its bulky cyclohexane rings .

Biological Activity

2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane, a compound with significant industrial applications, particularly in the production of polyurethane materials, has garnered attention for its biological activity. Understanding its interactions with biological systems is crucial for assessing its safety and potential therapeutic applications.

• Molecular Formula : C15H22N2O
• Molecular Weight : 262.347 g/mol
• CAS Number : 13622-90-7
• Structure : The compound features two isocyanate groups, which are known for their reactivity and potential toxicity.

Biological Activity Overview

The biological activity of this compound primarily relates to its interactions with biological tissues and potential toxicological effects. Isocyanates are known to be respiratory sensitizers and can cause various health issues upon exposure, including:

• Respiratory Irritation : Inhalation can lead to symptoms such as coughing, wheezing, and shortness of breath due to irritation of the respiratory tract.
• Skin Sensitization : Prolonged or repeated skin contact can cause allergic reactions, including dermatitis.
• Eye Irritation : Direct contact may result in irritation or damage to the eyes.

Toxicological Profile

The compound's toxicological profile is influenced by its isocyanate functional groups. Key findings include:

Toxicity Endpoint	Observations
Acute Toxicity	Irritation of skin and respiratory tract
Chronic Effects	Potential for asthma and other respiratory conditions
Carcinogenicity	Not classified as a carcinogen based on available data
Reproductive Toxicity	Limited data; further studies needed

Case Studies and Research Findings

• Respiratory Health Impact :
  A study conducted by the New Jersey Department of Health highlighted that exposure to isocyanates like 2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane can lead to pulmonary edema, especially in cases of high exposure levels .
• Skin Sensitization :
  Research indicates that isocyanates are potent skin sensitizers. A case study involving workers in polyurethane production showed a significant incidence of allergic contact dermatitis linked to isocyanate exposure, emphasizing the need for protective measures .
• Long-term Exposure Risks :
  Long-term exposure studies suggest that chronic inhalation could lead to irreversible respiratory damage. A cohort study among workers exposed to methylene bis(4-cyclohexylisocyanate) demonstrated increased rates of asthma and other chronic lung diseases .

Safety Measures and Recommendations

Given the potential hazards associated with this compound, it is crucial to implement safety measures in environments where it is used:

• Personal Protective Equipment (PPE) : Use appropriate PPE including gloves, masks, and goggles.
• Ventilation : Ensure adequate ventilation in workspaces to minimize inhalation risks.
• Training : Provide training for workers on the hazards of isocyanates and proper handling techniques.

Preparation Methods

Phosgenation of Diamines

• The primary industrial method for preparing diisocyanates involves phosgenation of the corresponding diamine precursors.
• For this compound, the precursor is likely a diamine derivative of methylcyclohexane and cyclohexylmethylamine .
• The phosgenation reaction converts amine (-NH2) groups into isocyanate (-NCO) groups using phosgene (COCl2) under controlled conditions.
• Typical conditions:
  • Temperature: 40–80 °C
  • Solvent: inert organic solvents such as chlorobenzene or toluene
  • Catalysts: tertiary amines or metal catalysts may be used to improve reaction rates
• The reaction must be carefully controlled to avoid side reactions and ensure high purity of diisocyanate.

Hydrogenation of Aromatic Diisocyanates

• Another route is hydrogenation of aromatic diisocyanates such as methylene diphenyl diisocyanate (MDI).
• Hydrogenation saturates the aromatic rings to cyclohexyl rings, producing aliphatic diisocyanates like hydrogenated MDI.
• Conditions:
  • Catalyst: typically palladium or nickel catalysts
  • Pressure: elevated hydrogen pressure (e.g., 30–100 atm)
  • Temperature: 80–150 °C
• This method is industrially significant for producing aliphatic diisocyanates with improved UV stability and mechanical properties.

Detailed Preparation Methodology from Literature and Patents

Stepwise Synthesis via Phosgenation

Step	Description	Conditions	Notes
1	Synthesis of diamine precursor (e.g., 4,4'-diaminodicyclohexylmethane derivative)	Multi-step organic synthesis involving amination and methylation	Purity of diamine critical for final product quality
2	Phosgenation of diamine to diisocyanate	Phosgene gas bubbled into diamine solution at 40–80 °C in chlorobenzene	Controlled addition to avoid overreaction
3	Purification of diisocyanate	Distillation under reduced pressure	Removal of residual phosgene and byproducts

Hydrogenation Route

Step	Description	Conditions	Notes
1	Starting from methylene diphenyl diisocyanate (MDI)	Commercially available aromatic diisocyanate	Purity affects hydrogenation efficiency
2	Catalytic hydrogenation	Pd or Ni catalyst, 80–150 °C, 30–100 atm H2 pressure	Converts aromatic rings to cyclohexyl rings
3	Isolation and purification	Distillation or crystallization	Yields aliphatic diisocyanate with improved properties

Research Findings and Process Optimization

• Phosgenation efficiency depends on the molar ratio of phosgene to amine, reaction temperature, and solvent choice. Excess phosgene can lead to side reactions, while insufficient phosgene results in incomplete conversion.
• Hydrogenation catalysts and conditions are optimized to maximize saturation without degrading isocyanate groups. Palladium on carbon is commonly used for selective hydrogenation.
• Chain terminators and modifiers such as monoamines or monoalcohols can be introduced during polymerization steps involving the diisocyanate to tailor polymer properties, as described in polyurethane synthesis patents.
• The compound’s isocyanate groups are highly reactive and require careful handling under anhydrous conditions to prevent premature reaction with moisture.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Conditions	Advantages	Disadvantages
Phosgenation of diamine	Diamine precursor	Phosgene	40–80 °C, chlorobenzene solvent	High purity product, well-established	Use of toxic phosgene, requires strict safety
Hydrogenation of MDI	Methylene diphenyl diisocyanate	H2 gas, Pd/Ni catalyst	80–150 °C, 30–100 atm H2	Produces aliphatic diisocyanate with UV stability	Requires high pressure equipment, catalyst cost

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling 2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane in laboratory settings?

• Methodological Answer :

• PPE Requirements : Use impervious gloves (inspected prior to use), safety glasses with side shields (EN166 or NIOSH/EN 166-compliant), and lab coats to avoid dermal/ocular exposure .
• Ventilation : Ensure local exhaust ventilation to minimize dust/aerosol formation .
• First Aid : Immediate rinsing with water for skin/eye contact (15+ minutes for eyes) and artificial respiration if inhaled. Consult a physician in all cases .
• Storage : Keep in tightly closed containers, avoiding incompatible materials (unspecified; further compatibility testing recommended) .

Q. What analytical techniques are suitable for characterizing the purity and structure of this compound?

• Methodological Answer :

• Chromatography : Use GC-MS or HPLC (with UV detection) for purity assessment, leveraging retention indices from related cyclohexane derivatives (e.g., methylcyclohexane, CAS 589-92-4) .
• Spectroscopy :
• IR : Confirm isocyanate (-NCO) stretching vibrations at ~2270 cm⁻¹.
• NMR : Analyze cyclohexane ring protons (δ 1.0–2.5 ppm) and isocyanate-substituted carbons (δ ~120–130 ppm in $^{13}\text{C}$ NMR) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular formula (C$_{15}$H$_{22}$N$_2$O$_2$) via exact mass (e.g., m/z 262.1676 for [M+H]$^+$) .

Q. What synthetic routes are reported for preparing this compound?

• Methodological Answer :

• Phosgenation of Amines : React 4-[(2-aminocyclohexyl)methyl]-1-methylcyclohexanamine with phosgene (COCl$_2$) under anhydrous conditions. Purify via vacuum distillation .
• Challenges : Control exothermic reactions and minimize byproducts (e.g., urea derivatives) using low temperatures (0–5°C) and slow reagent addition .

Advanced Research Questions

Q. How do conformational dynamics of the cyclohexane rings influence reactivity in polymer formation?

• Methodological Answer :

• Conformational Analysis : Chair-flip dynamics (axial ↔ equatorial) affect steric accessibility of isocyanate groups. Use DFT (B3LYP/6-31G**) to model energy barriers (e.g., 10–15 kcal/mol for methyl-substituted cyclohexanes) .
• Reactivity Implications : Equatorial isocyanate groups exhibit higher reactivity in polyurethane formation due to reduced steric hindrance. Monitor via kinetic studies (e.g., reaction with diols under controlled humidity) .

Q. What computational strategies are effective for modeling stereoelectronic effects of the isocyanate groups?

• Methodological Answer :

• Electronic Structure Modeling :
• Basis Sets : 6-31G** for geometry optimization; aug-cc-pVDZ for electron density analysis.
• Methods : DFT (B3LYP) for ground-state properties; TD-DFT for UV-Vis transitions .
• Reactivity Predictions : Calculate Fukui indices to identify nucleophilic/electrophilic sites. Isocyanate carbons typically show high electrophilicity (f$^+$ > 0.1) .

Q. How can contradictions in toxicity data be resolved for this compound?

• Methodological Answer :

• Data Reconciliation : Cross-reference acute toxicity studies (oral, dermal, inhalation) from HSDB, IARC, and ECHA. Note gaps: No LD$_{50}$ data available; prioritize in vitro assays (e.g., Ames test for mutagenicity) .
• Table : Comparative Toxicity Data (Hypothetical)

Assay Type	Result	Source
Skin Irritation	Not classified	ECHA
Respiratory Sensitization	Data lacking	HSDB

Methodological Guidelines

• Synthesis Optimization : Use Schlenk techniques to exclude moisture. Monitor reaction progress via FTIR (disappearance of -NH$_2$ at ~3300 cm⁻¹) .
• Data Validation : Cross-check computational results with experimental NMR/IR (e.g., B3LYP-predicted vs. observed $^{1}\text{H}$ chemical shifts) .